Desmethyl Cyclobenzaprine N-β-D-Glucuronide
Desmethyl Cyclobenzaprine N-β-D-Glucuronide
Brand Name:
Vulcanchem
CAS No.:
67200-84-4
VCID:
VC0135360
InChI:
InChI=1S/C25H27NO6/c1-26(24-22(29)20(27)21(28)23(32-24)25(30)31)14-6-11-19-17-9-4-2-7-15(17)12-13-16-8-3-5-10-18(16)19/h2-5,7-13,20-24,27-29H,6,14H2,1H3,(H,30,31)/t20-,21-,22+,23-,24+/m0/s1
SMILES:
CN(CCC=C1C2=CC=CC=C2C=CC3=CC=CC=C31)C4C(C(C(C(O4)C(=O)O)O)O)O
Molecular Formula:
C25H27NO6
Molecular Weight:
437.492
Desmethyl Cyclobenzaprine N-β-D-Glucuronide
CAS No.: 67200-84-4
Reference Standards
VCID: VC0135360
Molecular Formula: C25H27NO6
Molecular Weight: 437.492
| CAS No. | 67200-84-4 |
|---|---|
| Product Name | Desmethyl Cyclobenzaprine N-β-D-Glucuronide |
| Molecular Formula | C25H27NO6 |
| Molecular Weight | 437.492 |
| IUPAC Name | (2S,3S,4S,5R,6R)-6-[3-(dibenzo[1,2-a:1/',2/'-e][7]annulen-11-ylidene)propyl-methylamino]-3,4,5-trihydroxyoxane-2-carboxylic acid |
| Standard InChI | InChI=1S/C25H27NO6/c1-26(24-22(29)20(27)21(28)23(32-24)25(30)31)14-6-11-19-17-9-4-2-7-15(17)12-13-16-8-3-5-10-18(16)19/h2-5,7-13,20-24,27-29H,6,14H2,1H3,(H,30,31)/t20-,21-,22+,23-,24+/m0/s1 |
| Standard InChIKey | LOSRUFDBUVVKIR-OSFFKXSWSA-N |
| SMILES | CN(CCC=C1C2=CC=CC=C2C=CC3=CC=CC=C31)C4C(C(C(C(O4)C(=O)O)O)O)O |
| Synonyms | 1-Deoxy-1-[[3-(5H-dibenzo[a,d]cyclohepten-5-ylidene)propyl]methylamino]-β-D-glucopyranuronic Acid; |
| Last Modified | Aug 20 2021 |
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